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Compound of Interest

Compound Name: Bis-Propargyl-PEG18

Cat. No.: B15567035

Essential Safety and Handling Guide for Bis-
Propargyl-PEG18

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling Bis-Propargyl-PEG18.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

. Chemical and Hazard Identification

Bis-Propargyl-PEG18 is a polyethylene glycol (PEG) derivative used in click chemistry
applications. While some sources may not classify it as hazardous, more comprehensive data
indicates potential health and environmental risks. Therefore, it is imperative to handle this
compound with appropriate caution.
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Identifier

Value

Reference

Chemical Name

Bis-Propargyl-PEG18

[1]2]

CAS Number 124238-56-8 [1]
Molecular Formula C40H74018 [11[2]
Molecular Weight 843.01 g/mol [1][2]

GHS Hazard Classification

Acute Toxicity, Oral (Category
4), H302; Acute Aquatic
Toxicity (Category 1), H400;
Chronic Aquatic Toxicity
(Category 1), H410

[2]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[2]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of
contents/container to an

approved waste disposal plant.

[2]

Il. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following

equipment must be worn at all times when handling Bis-Propargyl-PEG18.
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e Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
required. A face shield should be worn over safety glasses during procedures with a high risk
of splashing or aerosol generation.

o Hand Protection: Wear suitable chemical-resistant gloves. Given the potential for skin
contact, it is recommended to double-glove with nitrile gloves. Inspect gloves for any signs of
degradation or puncture before use and change them immediately if contact with the
chemical is suspected.

» Body Protection: A lab coat is required. For procedures with a higher risk of splashes, a
chemical-resistant apron or coveralls should be worn over the lab coat.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If there is a risk of generating dust or aerosols and engineering
controls are insufficient, a NIOSH-approved respirator may be necessary.

lll. Operational Plan: Step-by-Step Handling
Procedure

e Preparation:

[¢]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o

Verify that all necessary PPE is available and in good condition.

o

Locate the nearest eyewash station and safety shower before beginning work.

[¢]

Have a spill kit readily accessible.
» Handling:

o Equilibrate the reagent vial to room temperature before opening to prevent moisture
condensation.[3][4]

o To minimize air exposure, consider keeping the stock solution under an inert gas like
argon or nitrogen.[3][4]
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o If the substance is a solid, handle it carefully to avoid generating dust.

o If creating a stock solution, use a non-amine-containing buffer at a pH of 7-9, or dissolve in
a suitable organic solvent such as DMSO or DMF.[3][4]

o Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly store or dispose of the chemical and any contaminated materials.

IV. Accidental Release Measures

In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the immediate area and evacuate if necessary.

¢ Isolate: Secure the area to prevent the spread of the chemical.

o Protect: Ensure you are wearing the appropriate PPE before attempting to clean the spill.
e Contain and Clean:

o For small spills, absorb the material with an inert, non-combustible absorbent material
such as sand or vermiculite.

o Sweep up the absorbed material and place it into a clearly labeled, sealed container for
hazardous waste disposal.

o Do not allow the material to enter drains or water courses.[1]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning
materials for disposal as hazardous waste.

V. Disposal Plan
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Proper disposal is critical to prevent environmental contamination, as Bis-Propargyl-PEG18 is
very toxic to aquatic life.[2][5]

o Waste Segregation:

o Collect all waste containing Bis-Propargyl-PEG18, including contaminated PPE and
cleaning materials, in a designated and clearly labeled hazardous waste container.

o Do not mix this waste with other chemical waste streams unless compatibility is confirmed.
o Container Management:
o Use a chemically compatible and leak-proof container for waste storage.

o Keep the waste container tightly sealed and store it in a designated, secure, and well-
ventilated area.

 Final Disposal:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.[5]

o Do not dispose of Bis-Propargyl-PEG18 down the drain.

VI. Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Bis-Propargyl-PEG18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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